Cas no 1706444-22-5 (4-Methyl-5,5-dioxo-5lambda*6*-thia-4-aza-spiro[2.4]heptan-7-one)

• Product Name: 4-Methyl-5,5-dioxo-5lambda*6*-thia-4-aza-spiro[2.4]heptan-7-one
• CAS No: 1706444-22-5
• MF: C₆H₉NO₃S
• MW: 175.21
• CID: 5301583
• Update Time: 2025-06-11

4-Methyl-5,5-dioxo-5lambda*6*-thia-4-aza-spiro[2.4]heptan-7-one Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5,5-dioxo-5lambda*6*-thia-4-aza-spiro[2.4]heptan-7-one
• 5-Thia-4-azaspiro[2.4]heptan-7-one, 4-methyl-, 5,5-dioxide

• Inchi： 1S/C6H9NO3S/c1-7-6(2-3-6)5(8)4-11(7,9)10/h2-4H2,1H3
• InChI Key： DDRNLFBNVHDHTL-UHFFFAOYSA-N
• SMILES： C1C2(C(=O)CS(=O)(=O)N2C)C1

Additional information on 4-Methyl-5,5-dioxo-5lambda*6*-thia-4-aza-spiro[2.4]heptan-7-one

Research Briefing on 4-Methyl-5,5-dioxo-5lambda*6*-thia-4-aza-spiro[2.4]heptan-7-one (CAS: 1706444-22-5)

In recent years, the compound 4-Methyl-5,5-dioxo-5lambda*6*-thia-4-aza-spiro[2.4]heptan-7-one (CAS: 1706444-22-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic sulfonamide derivative exhibits unique structural and pharmacological properties, making it a promising candidate for drug development. The compound's distinct molecular architecture, characterized by a spiro-fused thiadiazole dioxide ring, offers potential for diverse biological activities, including enzyme inhibition and modulation of protein-protein interactions.

Recent studies have focused on the synthesis and optimization of 4-Methyl-5,5-dioxo-5lambda*6*-thia-4-aza-spiro[2.4]heptan-7-one to enhance its bioavailability and therapeutic efficacy. Advanced synthetic routes, such as microwave-assisted and flow chemistry techniques, have been employed to improve yield and purity. Computational modeling and structure-activity relationship (SAR) analyses have further elucidated the compound's binding affinity to target proteins, particularly those involved in inflammatory and oncogenic pathways.

Pharmacological evaluations have demonstrated that 4-Methyl-5,5-dioxo-5lambda*6*-thia-4-aza-spiro[2.4]heptan-7-one exhibits potent inhibitory effects on key enzymes like COX-2 and HDACs, suggesting its potential as an anti-inflammatory and anti-cancer agent. Preclinical trials in animal models have shown promising results, with reduced tumor growth and minimal toxicity. However, challenges remain in optimizing its pharmacokinetic profile and overcoming potential off-target effects.

Future research directions include the development of prodrug formulations to enhance solubility and tissue penetration, as well as the exploration of combination therapies to maximize therapeutic outcomes. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications. The ongoing research underscores the importance of 4-Methyl-5,5-dioxo-5lambda*6*-thia-4-aza-spiro[2.4]heptan-7-one as a versatile scaffold in medicinal chemistry, with broad implications for treating complex diseases.